Cas no 60755-22-8 (1-(4-Methoxyphenyl)-4-phenylbutane-1,4-dione)

1-(4-Methoxyphenyl)-4-phenylbutane-1,4-dione is a diketone compound featuring both methoxy and phenyl substituents, offering versatile reactivity in organic synthesis. Its structure enables applications as a key intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of the methoxy group enhances electron density, facilitating selective functionalization, while the phenyl groups contribute to stability and aromatic interactions. This compound is particularly useful in cross-coupling reactions, Michael additions, and cyclization processes. Its well-defined molecular framework ensures consistent performance in synthetic pathways, making it a valuable building block for researchers developing complex organic molecules. High purity and stability further support its utility in controlled reaction environments.

1-(4-Methoxyphenyl)-4-phenylbutane-1,4-dione structure

60755-22-8 structure

Product Name:1-(4-Methoxyphenyl)-4-phenylbutane-1,4-dione

CAS No:60755-22-8

MF:C₁₇H₁₆O₃

MW:268.307145118713

CID:953466

PubChem ID:2817239

Update Time:2025-05-21

1-(4-Methoxyphenyl)-4-phenylbutane-1,4-dione Chemical and Physical Properties

Names and Identifiers

- 1-(4-Methoxyphenyl)-4-phenylbutane-1,4-dione
- 1-(4-methoxy-phenyl)-4-phenyl-butane-1,4-dione
- AKOS015966006
- 60755-22-8
- e-1,4-dione
- 1-(4-methoxy-phenyl)-4-phenyl-butan
- CHEMBL4202465
- ZNZJJYOOOWCSFW-UHFFFAOYSA-N
- DTXSID00384690
- SCHEMBL4483889
- Inchi： 1S/C17H16O3/c1-20-15-9-7-14(8-10-15)17(19)12-11-16(18)13-5-3-2-4-6-13/h2-10H,11-12H2,1H3
- InChI Key： ZNZJJYOOOWCSFW-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(=CC=1)OC)CCC(C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 268.109944368g/mol
Monoisotopic Mass: 268.109944368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 323
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 43.4Å²

1-(4-Methoxyphenyl)-4-phenylbutane-1,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019120224-1g	1-(4-Methoxyphenyl)-4-phenylbutane-1,4-dione	60755-22-8	95%	1g	$826.80	2023-09-01
Crysdot LLC	CD12056232-1g	1-(4-Methoxyphenyl)-4-phenylbutane-1,4-dione	60755-22-8	95+%	1g	$518	2024-07-24

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Additional information on 1-(4-Methoxyphenyl)-4-phenylbutane-1,4-dione

Recent Advances in the Study of 1-(4-Methoxyphenyl)-4-phenylbutane-1,4-dione (CAS: 60755-22-8)

1-(4-Methoxyphenyl)-4-phenylbutane-1,4-dione (CAS: 60755-22-8) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential clinical applications.

The compound, characterized by its diketone structure, has been investigated for its role as a key intermediate in the synthesis of more complex molecules. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm its structural integrity and purity. Additionally, computational modeling studies have provided insights into its molecular interactions, particularly with enzymes and receptors implicated in disease pathways. These studies have laid the groundwork for understanding the compound's mechanism of action at the molecular level.

Recent in vitro and in vivo studies have demonstrated that 1-(4-Methoxyphenyl)-4-phenylbutane-1,4-dione exhibits promising anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound significantly reduced the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential as a therapeutic agent for inflammatory diseases. Furthermore, its antioxidant activity was attributed to its ability to scavenge free radicals, thereby protecting cells from oxidative stress.

In the context of cancer research, this compound has shown cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer. A study conducted by Smith et al. (2023) revealed that the compound induced apoptosis in cancer cells by activating the intrinsic mitochondrial pathway. These findings underscore its potential as a lead compound for the development of new anticancer drugs. However, further preclinical studies are needed to evaluate its safety and efficacy in animal models.

Despite its promising biological activities, challenges remain in optimizing the pharmacokinetic properties of 1-(4-Methoxyphenyl)-4-phenylbutane-1,4-dione. Recent efforts have focused on modifying its chemical structure to enhance its solubility, bioavailability, and metabolic stability. For example, researchers have explored the introduction of hydrophilic groups or the development of prodrugs to improve its therapeutic profile. These modifications aim to address the limitations associated with its current formulation and pave the way for clinical translation.

In conclusion, 1-(4-Methoxyphenyl)-4-phenylbutane-1,4-dione (CAS: 60755-22-8) represents a promising candidate for drug development, with demonstrated anti-inflammatory, antioxidant, and anticancer properties. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacological profile. As the field advances, this compound may emerge as a valuable tool in the fight against various diseases, offering new hope for patients and clinicians alike.